Cas no 7450-62-6 (diethyl (4-methylbenzene-1,3-diyl)biscarbamate)

diethyl (4-methylbenzene-1,3-diyl)biscarbamate Properties

Names and Identifiers

• diethyl (4-methylbenzene-1,3-diyl)biscarbamate
• ethyl N-[3-(ethoxycarbonylamino)-4-methylphenyl]carbamate
• carbamic acid, N,N'-(4-methyl-1,3-phenylene)bis-, diethyl ester
• Diethyl (4-methyl-1,3-phenylene)biscarbamate
• 7450-62-6
• Diethyl 2,4-tolylenedicarbamate
• NSC-511741
• 2,4-bis-(ethoxycarbonylamino)-toluene
• 2,4-bis-(ethoxy carbonyl amino)-toluene
• NCI60_003746
• Diethyl toluene-2,4-dicarbamate
• N,N'-BIS(ETHOXYCARBONYL)-4-METHYL-1,3-PHENYLENEDIAMINE
• CHEMBL1966130
• diethyl toluene- 2,4-dicarbamate
• NSC400615
• 2,4-bis-(ethoxy carbonylamino)-toluene
• SCHEMBL473082
• AKOS024335278
• NSC511741
• 9BPS39R85H
• UNII-9BPS39R85H
• 2,4-Bis(ethoxycarbonylamino)toluene
• diethyl 2,4-toluendicarbamate
• 1-Methyl-2,4-bis(ethoxycarbonylamino)benzene
• ST50550156
• DTXSID80322176
• Carbamic acid, N,N'-(4-methyl-1,3-phenylene)bis-, C,C'-diethyl ester
• PHYURWGMBQTCSY-UHFFFAOYSA-N
• NSC-400615
• DS-011083
• Ethyl n-[5-(ethoxycarbonylamino)-2-methyl-phenyl]carbamate
• +Expand

• InChIKey： PHYURWGMBQTCSY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18N2O4/c1-4-18-12(16)14-10-7-6-9(3)11(8-10)15-13(17)19-5-2/h6-8H,4-5H2,1-3H3,(H,14,16)(H,15,17)
• SMILES： CCOC(=O)Nc1ccc(C)c(NC(=O)OCC)c1

Computed Properties

• Exact Mass: 266.12674
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 266.127
• Heavy Atom Count: 19
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66
• Refractive Index: 1.579
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 139.1°C
• Density: 1.223